Cas no 1805514-96-8 (3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide
• CAS No: 1805514-96-8
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4892895
• Update Time: 2025-08-05

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-3-2-4(16(11,13)14)12-7(10)5(3)6(8)9/h2,6H,1H3,(H2,11,13,14)
• InChI Key： GYHRPSUYKAHEEQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(=N1)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide

Introduction to 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide (CAS No. 1805514-96-8)

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805514-96-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, characterized by its pyridine core substituted with an iodine atom, a difluoromethyl group, a methoxy group, and a sulfonamide moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic entities.

The pyridine ring serves as the foundational scaffold for this compound, providing a versatile platform for further functionalization. The presence of an iodo substituent at the 2-position enhances its reactivity, making it a suitable precursor for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. Additionally, the difluoromethyl group appended to the pyridine ring is a well-documented pharmacophore that contributes to metabolic stability and binding interactions with biological targets.

The methoxy group at the 4-position introduces electronic and steric influences that can modulate the compound's pharmacokinetic properties. Furthermore, the sulfonamide moiety at the 6-position is known for its ability to enhance water solubility and improve oral bioavailability, which are critical factors in drug development. Collectively, these structural elements endow 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide with a high degree of chemical diversity and functional adaptability.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide in the design of small-molecule inhibitors targeting various disease pathways. For instance, studies have highlighted its potential utility in developing inhibitors of enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with protein targets. This feature has been exploited in the synthesis of kinase inhibitors, where precise modulation of binding interactions is essential for therapeutic efficacy.

Moreover, the iodo substituent facilitates further derivatization through transition-metal-catalyzed reactions, enabling the construction of more intricate molecular frameworks. Such transformations have been instrumental in generating novel scaffolds with improved pharmacological profiles. Recent advancements in synthetic methodologies have further streamlined the preparation of derivatives of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide, making it more accessible for medicinal chemists to explore its full synthetic potential.

Research has also demonstrated the compound's utility in addressing inflammatory diseases by targeting specific signaling pathways. The sulfonamide group, known for its anti-inflammatory properties, has been incorporated into various drug candidates designed to modulate immune responses. By combining this moiety with other pharmacophores such as the difluoromethyl group, researchers have been able to develop compounds that exhibit enhanced efficacy and reduced side effects compared to traditional therapeutics.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include halogenation strategies to introduce the iodine atom, nucleophilic substitution reactions to incorporate the methoxy group, and sulfonamide formation via condensation reactions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, aligning with modern green chemistry principles.

The pharmacological evaluation of derivatives derived from 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide has revealed promising activities against a range of therapeutic targets. For example, some derivatives have shown potent inhibitory effects on enzymes implicated in neurodegenerative disorders, suggesting their potential as leads for new treatments. Additionally, structural modifications have led to compounds with improved selectivity over off-target proteins, reducing the risk of adverse effects.

In conclusion,3-(Difluoromethyl)-2-iodo-4-methoxypyridine-6-sulfonamide (CAS No. 1805514-96-8) represents a versatile building block for pharmaceutical research with significant untapped potential. Its unique structural attributes make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,this compound is poised to play a crucial role in developing next-generation therapeutics.